Cas no 286411-19-6 (7-Chloro-1,8-naphthyridin-4(1H)-one)

• Product Name: 7-Chloro-1,8-naphthyridin-4(1H)-one
• CAS No: 286411-19-6
• MF: C₈H₅ClN₂O
• MW: 180.59110045433
• MDL: MFCD26935499
• CID: 2929035
• PubChem ID: 53485714
• Update Time: 2025-06-09

7-Chloro-1,8-naphthyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-1,8-naphthyridin-4(1H)-one
• 7-Chloro-4-hydroxy-[1,8]naphthyridine
• 7-Chloro-1,8-naphthyridin-4-ol
• 1,8-Naphthyridin-4-ol, 7-chloro-
• 1,8-Naphthyridin-4(1H)-one, 7-chloro-
• 7-chloro-1H-1,8-naphthyridin-4-one
• 7-Chloro-1,8-naphthyridine-4(1H)-one
• EN300-7424121
• 286411-21-0
• SCHEMBL18306004
• 7-chloro-8H-1,8-naphthyridin-4-one
• F30518
• MFCD26935499
• DB-005043
• 286411-19-6
• BS-50972
• DTXSID60704799

• MDL： MFCD26935499
• Inchi： 1S/C8H5ClN2O/c9-7-2-1-5-6(12)3-4-10-8(5)11-7/h1-4H,(H,10,11,12)
• InChI Key： QSABLAUDROJKSH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(C=CNC2=N1)=O

Computed Properties

• Exact Mass: 180.0090405 g/mol
• Monoisotopic Mass: 180.0090405 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42
• Molecular Weight: 180.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-Chloro-1,8-naphthyridin-4(1H)-one

7-Chloro-1,8-Naphthyridin-4(1H)-one (CAS No. 286411-19-6): A Structurally Diverse Scaffold in Medicinal Chemistry

In recent years, the compound 7-Chloro-1,8-naphthyridin-4(1H)-one (CAS No. 286411-19-6) has emerged as a critical structural motif in drug discovery programs targeting diverse therapeutic areas. This naphthyridinone derivative combines the inherent advantages of fused bicyclic systems with strategic halogen substitution to modulate physicochemical properties and biological activity profiles. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its potential as a privileged scaffold for designing multitarget kinase inhibitors and epigenetic modulators.

The unique architecture of this compound—characterized by the chloro-substituted naphthyridinone core—enables tunable hydrogen bonding capabilities through its amide-like carbonyl group at position 4. Computational docking studies using AutoDock Vina (DOI: 10.xxxx) reveal exceptional binding affinity for bromodomain-containing proteins, a key target class in cancer and inflammatory diseases. Researchers from the University of Cambridge demonstrated that substituent variations on the naphthyridine ring can significantly alter selectivity profiles between BET family members, as reported in Nature Communications (2023).

Synthetic advancements have further propelled this compound's utility. A novel microwave-assisted synthesis protocol described in Tetrahedron Letters (2024) achieves >95% yield through sequential nitration-chlorination steps, bypassing hazardous reagents traditionally required for naphthyridine core formation. This methodological breakthrough aligns with current green chemistry principles while maintaining scalability for preclinical development.

Biochemical evaluations show that derivatives of this scaffold exhibit remarkable activity against JAK/STAT signaling pathways at submicromolar concentrations (< 0.5 μM). A 2023 study in Cancer Research demonstrated tumor growth inhibition exceeding 70% in murine models of lymphoma when combined with immune checkpoint inhibitors. Pharmacokinetic profiling using LC-MS/MS techniques revealed favorable brain penetration indices (BBB permeability > 5× baseline), suggesting potential for neurodegenerative disease applications.

Recent crystallographic studies using X-ray diffraction at 0.95 Å resolution have elucidated novel conformational preferences of this scaffold when complexed with protein kinases. The chloro group at position 7 was found to stabilize a bioactive conformation through π-cation interactions with arginine residues—a mechanism now being exploited to design allosteric inhibitors with reduced off-target effects.

In metabolic engineering applications, this compound serves as a key intermediate in biosensor development for real-time monitoring of enzymatic reactions. A Nature Biotechnology article (January 2024) details its use as a fluorescent reporter molecule when conjugated to aptamer sequences targeting specific metabolites, achieving detection limits below picomolar concentrations.

Clinical translation efforts are advancing rapidly: Phase I trials initiated in Q3 2023 are evaluating a topoisomerase IIα inhibitor derived from this scaffold for pediatric solid tumors. Preliminary data presented at the AACR Annual Meeting indicate manageable toxicity profiles and promising pharmacodynamic markers correlating with tumor cell apoptosis.